N-(1-benzofuran-2-ylcarbonyl)-N'-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]thiourea

• Molecular Formula: C20H14N6O2S2
• Molecular Weight: 434.5 g/mol
• IUPAC Name: N-[[3-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]carbamothioyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H14N6O2S2/c1-11-23-24-20-26(11)25-18(30-20)13-6-4-7-14(9-13)21-19(29)22-17(27)16-10-12-5-2-3-8-15(12)28-16/h2-10H,1H3,(H2,21,22,27,29)
• InChI Key: DYAXVYHUHTVCSC-UHFFFAOYSA-N
• SMILES: CC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)NC(=S)NC(=O)C4=CC5=CC=CC=C5O4

Description

N-(1-benzofuran-2-ylcarbonyl)-N'-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]thiourea is a chemical compound that has shown promising results in scientific research. This compound is of interest due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-(1-benzofuran-2-ylcarbonyl)-N'-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]thiourea involves the inhibition of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
N-(1-benzofuran-2-ylcarbonyl)-N'-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]thiourea has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce oxidative stress and inflammation in the brain, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1-benzofuran-2-ylcarbonyl)-N'-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]thiourea in lab experiments include its potential as a therapeutic agent for various diseases and its ability to inhibit the growth of cancer cells. However, its limitations include the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of N-(1-benzofuran-2-ylcarbonyl)-N'-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]thiourea. These include further studies to determine its safety and efficacy in humans, the development of new analogs with improved properties, and the exploration of its potential use in combination with other therapeutic agents. Additionally, further studies are needed to determine its potential use in treating other diseases such as diabetes and cardiovascular disease.
In conclusion, N-(1-benzofuran-2-ylcarbonyl)-N'-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]thiourea is a promising compound that has shown potential in scientific research for its use in treating various diseases. Further studies are needed to determine its safety and efficacy in humans and to explore its potential use in combination with other therapeutic agents.

Synthesis Methods

The synthesis of N-(1-benzofuran-2-ylcarbonyl)-N'-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]thiourea involves the reaction of benzofuran-2-carbonyl chloride with 3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline in the presence of a base. The resulting product is then treated with thiourea to obtain the final compound.

Scientific Research Applications

N-(1-benzofuran-2-ylcarbonyl)-N'-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]thiourea has been studied for its potential use in treating various diseases. It has shown promising results in inhibiting the growth of cancer cells and has been studied for its potential use in treating breast cancer, lung cancer, and leukemia. Additionally, it has been studied for its potential use in treating Alzheimer's disease and Parkinson's disease.